Cas no 941110-44-7 (2-(3-Chlorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide)

• Product Name: 2-(3-Chlorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide
• CAS No: 941110-44-7
• MF: C₁₄H₁₇ClN₂O₂
• MW: 280.749982595444
• CID: 5455514
• PubChem ID: 17468411
• Update Time: 2025-07-19

2-(3-Chlorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z19740554
• 2-(3-chlorophenoxy)-N-(2-cyano-3-methylbutan-2-yl)acetamide
• EN300-26683647
• 941110-44-7
• 2-(3-CHLOROPHENOXY)-N-(1-CYANO-1,2-DIMETHYLPROPYL)ACETAMIDE
• AKOS016856033
• AKOS001412825
• 2-(3-Chlorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide

• Inchi： 1S/C14H17ClN2O2/c1-10(2)14(3,9-16)17-13(18)8-19-12-6-4-5-11(15)7-12/h4-7,10H,8H2,1-3H3,(H,17,18)
• InChI Key： DQZLKUPCPCVJCA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OCC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 280.0978555g/mol
• Monoisotopic Mass: 280.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.1Ų

Additional information on 2-(3-Chlorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide

Introduction to 2-(3-Chlorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide (CAS No. 941110-44-7)

2-(3-Chlorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide, also known by its CAS number 941110-44-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of acetamides and is characterized by its unique structural features, including a chlorophenyl ether moiety and a cyano-substituted propyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(3-Chlorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide can be represented as follows:

The synthesis of this compound typically involves multi-step reactions, including the formation of the chlorophenyl ether intermediate and subsequent coupling with the cyano-substituted propyl amine. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for research and development purposes.

In terms of its physicochemical properties, 2-(3-Chlorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and other physical characteristics have been well-documented in the literature, providing valuable information for its handling and storage.

The biological activity of 2-(3-Chlorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide has been the subject of numerous studies. Research has shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human cell lines.

Beyond its anti-inflammatory effects, 2-(3-Chlorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide has also shown potential as an analgesic agent. Preclinical studies in animal models have indicated that it can effectively reduce pain responses without causing significant side effects. These findings suggest that it may have therapeutic applications in pain management, particularly in conditions where traditional analgesics are less effective or have undesirable side effects.

In addition to its pharmacological properties, the safety profile of 2-(3-Chlorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide has been extensively evaluated. Toxicological studies have shown that it has a favorable safety margin when administered at therapeutic doses. However, as with any new compound, further research is needed to fully understand its long-term effects and potential interactions with other medications.

The development of 2-(3-Chlorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide as a pharmaceutical agent is an ongoing process. Clinical trials are currently underway to assess its efficacy and safety in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic properties. These findings provide a strong foundation for advancing it into later-stage clinical trials.

In conclusion, 2-(3-Chlorophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide (CAS No. 941110-44-7) is a promising compound with a range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to elucidate its mechanisms of action and clinical utility, it holds significant promise for improving patient outcomes in various medical conditions.